2-Ethyl-6-isobutyl-isonicotinic acid hydrochloride

• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol
• IUPAC Name: 2-ethyl-6-(2-methylpropyl)pyridine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H17NO2.ClH/c1-4-10-6-9(12(14)15)7-11(13-10)5-8(2)3;/h6-8H,4-5H2,1-3H3,(H,14,15);1H
• InChI Key: KGICUCPNNYHRFA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)C(=O)O)CC(C)C.Cl

Description

2-Ethyl-6-isobutyl-isonicotinic acid hydrochloride is a useful research compound. Its molecular formula is C12H18ClNO2 and its molecular weight is 243.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-ethyl-6-isobutyl-isonicotinic acid tert-butyl ester (391 mg, 1.49 mmol) in 6 N aq. HCl (15 mL) is stirred at 65° C. for 2 days before the solvent is evaporated. The residue is dried under HV to give 2-ethyl-6-isobutyl-isonicotinic acid hydrochloride (334 mg) as a colourless solid, LC-MS: tR=0.58 min, [M+1]+=208.04.